Cas no 96625-73-9 (Propanoyl bromide, 2,3-dibromo-2-fluoro-)

• Product Name: Propanoyl bromide, 2,3-dibromo-2-fluoro-
• CAS No: 96625-73-9
• MF: C₃H₂Br₃FO
• MW: 312.757782459259
• CID: 734618
• PubChem ID: 11109771
• Update Time: 2024-03-02

Propanoyl bromide, 2,3-dibromo-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Propanoyl bromide, 2,3-dibromo-2-fluoro-
• 2,3-dibromo-2-fluoropropanoyl bromide

• Inchi： 1S/C3H2Br3FO/c4-1-3(6,7)2(5)8/h1H2
• InChI Key： PRMZXHPJKQJSSR-UHFFFAOYSA-N
• SMILES： C(Br)(=O)C(Br)(F)CBr

Computed Properties

• Exact Mass: 311.76193g/mol
• Monoisotopic Mass: 309.76398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 2.601±0.06 g/cm3(Predicted)
• Boiling Point: 54 °C(Press: 6 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl bromides